1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone

• CAS: 2034495-69-5
• Molecular Formula: C18H26FNO2S
• Molecular Weight: 339.47
• SMILES: CC(C)(C)SCC1CCCCN1C(=O)COC2=CC=C(C=C2)F
• InChI: InChI=1S/C18H26FNO2S/c1-18(2,3)23-13-15-6-4-5-11-20(15)17(21)12-22-16-9-7-14(19)8-10-16/h7-10,15H,4-6,11-13H2,1-3H3
• InChIKey: LWZZNJXKVNARJX-UHFFFAOYSA-N
• Solubility: not available

1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone (CAS 2034495-69-5) is a synthetic, heterocyclic screening compound (C18H26FNO2S, MW 339.47) belonging to the aryloxyalkyl-piperidine class, featuring a tert-butylthio substituent at the 2-position of the piperidine ring and a 4-fluorophenoxyacetyl side chain. This compound has no known biological activity reported in primary literature or ChEMBL as of its ZINC15 entry date, and is classified as an on-demand screening library member rather than a bioactive lead.

1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone (CAS 2034495-69-5): Physicochemical Baseline for Procurement-Relevant Differentiation

1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone (CAS 2034495-69-5) is a synthetic, heterocyclic screening compound (C18H26FNO2S, MW 339.47) belonging to the aryloxyalkyl-piperidine class, featuring a tert-butylthio substituent at the 2-position of the piperidine ring and a 4-fluorophenoxyacetyl side chain [1]. This compound has no known biological activity reported in primary literature or ChEMBL as of its ZINC15 entry date, and is classified as an on-demand screening library member rather than a bioactive lead [1]. Close structural analogs within the same scaffold family include 1-(2-((tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenyl)ethanone (CAS 2034265-94-4), which replaces the ether oxygen of the target compound with a direct carbonyl linkage, and variations in the N-acyl aromatic substituent are described in patent literature for arylthioalkyl-piperidines claimed as antipsychotic and analgesic agents [2][3].

▸ Matched-pair SAR for ether vs ketone linker chemistry

▸ Diversity screening library expansion with novel chemotype

▸ Physicochemical profiling of tert-butylthio scaffold derivatives

• [1] ZINC15 Database, Substance ZINC000424147480. Accessed April 2026. Molecular formula C18H26FNO2S, MW 339.476, logP 3.893, tPSA 29 Ų, H-bond acceptors 3, fraction sp³ 0.61. No known activity per ChEMBL 20. View Source
• [2] US5580887A – 1-(Arylthioalkyl, arylaminoalkyl or arylmethylenealkyl)-4-(heteroaryl)piperidines and related compounds useful as anti-psychotics and analgesics. Filed 1995. Expired – Fee Related. View Source
• [3] Kuujia.com, CAS 2034265-94-4: 1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenyl)ethanone. Computed properties: XLogP3 4.0, tPSA 45.6 Ų, H-bond acceptors 3, MW 323.47. Accessed April 2026. View Source

Why In-Class Analogs of 1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone Cannot Be Interchanged Without Quantitative Justification

Substituting the target compound with an in-class analog such as the des-oxy 4-fluorophenyl derivative (CAS 2034265-94-4) is not scientifically neutral. The target compound incorporates an ether oxygen linker (-O-CH₂-CO-) whereas the closest analog bears a ketone (-CH₂-CO-), altering hydrogen-bonding capacity, rotational freedom, and electronic distribution at the pharmacophoric acetyl region [1][2]. Computed physicochemical data reveal meaningful divergence: the target compound exhibits a logP of 3.893 and tPSA of 29 Ų [1], while the des-oxy analog has XLogP3 = 4.0 and tPSA = 45.6 Ų [2], representing a logP difference of approximately –0.11 units and a tPSA reduction of ~16.6 Ų attributable to the ether oxygen. These differences may translate into distinct membrane permeability, solubility, and protein-binding profiles in biological assays, meaning that activity data generated with one analog cannot be assumed transferable to the other without direct experimental validation [1][2].

Ether oxygen vs ketone linker

The target contains an ether oxygen, while the des-oxy analog bears a ketone; this alters hydrogen-bonding capacity and may shift membrane permeability predictions.

Calculated tPSA and logP divergence

Topological polar surface area and lipophilicity differ between the two scaffolds, potentially leading to distinct solubility and protein-binding profiles in assays.

Class-level activity precedent not directly transferable

Arylthioalkyl-piperidine patent literature describes antipsychotic/analgesic activity, but the target compound lacks direct bioactivity data; structure-activity transfer is uncertain.

• [1] ZINC15 Database, Substance ZINC000424147480. logP 3.893, tPSA 29 Ų, H-bond acceptors 3. View Source
• [2] Kuujia.com, CAS 2034265-94-4. Computed properties: XLogP3 4.0, tPSA 45.6 Ų, H-bond acceptors 3. View Source

Quantitative Differentiation Evidence for 1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone (CAS 2034495-69-5)

Lipophilicity (logP) Comparison vs. Des-Oxy 4-Fluorophenyl Analog

The target compound (CAS 2034495-69-5) exhibits a calculated logP of 3.893 (ZINC15) [1], compared to the des-oxy analog 1-(2-((tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenyl)ethanone (CAS 2034265-94-4) which has an XLogP3 of 4.0 [2]. The ether oxygen in the target compound reduces calculated lipophilicity by ~0.11 logP units relative to the ketone-linked analog.

logP Comparison

Cross-study comparable

Target: logP 3.893 (ZINC15)
Des-oxy analog: XLogP3 4.0
Δ ≈ –0.11

May support improved aqueous solubility context relative to ketone analog

Computed logP values; no experimental determination

Evidence Dimension	Calculated partition coefficient (logP)
Target Compound Data	logP = 3.893 (ZINC15 prediction)
Comparator Or Baseline	Des-oxy 4-fluorophenyl analog (CAS 2034265-94-4): XLogP3 = 4.0
Quantified Difference	ΔlogP ≈ –0.11 (target more hydrophilic)
Conditions	Computed logP values from ZINC15 and XLogP3 (PubChem-derived) prediction algorithms; no experimental logP available

Why This Matters

A lower logP may improve aqueous solubility and reduce non-specific protein binding compared to the des-oxy analog, influencing assay performance in biochemical and cellular screens.

• [1] ZINC15 Database, Substance ZINC000424147480. logP 3.893. View Source
• [2] Kuujia.com, CAS 2034265-94-4. XLogP3 4.0. View Source

Topological Polar Surface Area (tPSA) Contrast vs. Des-Oxy Analog

The target compound has a tPSA of 29 Ų (ZINC15) [1], substantially lower than the des-oxy analog's tPSA of 45.6 Ų [2]. The 16.6 Ų reduction arises from the replacement of the ketone carbonyl with an ether oxygen, which alters the spatial distribution of polar atoms.

tPSA Contrast

Cross-study comparable

Target: 29 Ų
Des-oxy analog: 45.6 Ų
Δ = –16.6 Ų

Lower tPSA may indicate distinct permeability context in CNS research models

Computed tPSA; experimental validation needed

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	tPSA = 29 Ų
Comparator Or Baseline	Des-oxy 4-fluorophenyl analog (CAS 2034265-94-4): tPSA = 45.6 Ų
Quantified Difference	ΔtPSA = –16.6 Ų (target less polar surface area)
Conditions	Computed tPSA values from ZINC15 and PubChem-derived XLogP3 prediction environment

Why This Matters

tPSA values below 60–70 Ų are associated with favorable blood-brain barrier penetration; the 16.6 Ų difference could translate into measurably distinct CNS exposure if these compounds are evaluated in vivo.

• [1] ZINC15 Database, Substance ZINC000424147480. tPSA 29 Ų. View Source
• [2] Kuujia.com, CAS 2034265-94-4. tPSA 45.6 Ų. View Source

Molecular Weight and Atom Composition Differentiation for SAR Library Design

The target compound (MW 339.47, C18H26FNO2S, 23 heavy atoms) [1] contains one additional oxygen atom compared to the des-oxy analog (MW 323.47, C18H26FNOS, 22 heavy atoms) [2]. The +16 Da mass shift is stoichiometrically precise and analytically resolvable by LC-MS, providing unambiguous identity confirmation in mixture screens.

MW Differentiation

Cross-study comparable

ΔMW = +16 Da (one additional oxygen)

Enables unambiguous LC-MS identification in pooled libraries

High-resolution mass spectrometry applicable

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 339.47 Da; 23 heavy atoms
Comparator Or Baseline	Des-oxy analog: MW = 323.47 Da; 22 heavy atoms
Quantified Difference	ΔMW = +16 Da; Δ heavy atoms = +1 (oxygen)
Conditions	Molecular formula comparison: C18H26FNO2S vs. C18H26FNOS

Why This Matters

The +16 Da mass distinction allows unambiguous identification of the target compound in pooled screening libraries via high-resolution mass spectrometry, reducing the risk of identity errors during procurement and assay setup.

• [1] ZINC15 Database, Substance ZINC000424147480. Molecular formula C18H26FNO2S, MW 339.476. View Source
• [2] Kuujia.com, CAS 2034265-94-4. Molecular formula C18H26FNOS, MW 323.47. View Source

Class-Level Pharmacological Plausibility Based on Arylthioalkyl-Piperidine Patent Disclosure

US5580887A discloses 1-(arylthioalkyl)-4-(heteroaryl)piperidines as antipsychotic and analgesic agents, establishing that the tert-butylthio-piperidine scaffold is pharmacologically competent for CNS target engagement [1]. The target compound shares this core scaffold but introduces a 4-fluorophenoxyacetyl N-substituent, a structural variation not explicitly claimed in the patent. No quantitative bioactivity data (IC₅₀, Ki, EC₅₀) are available for the target compound itself; this evidence is purely class-level.

Pharmacological Plausibility

Class-level inference

Arylthioalkyl-piperidine scaffold described in US5580887A as antipsychotic/analgesic; no direct data for the target compound.

Scaffold activity precedent does not guarantee target bioactivity; assume unvalidated pharmacology

Patent class-level inference; no quantitative activity

Evidence Dimension	Pharmacological class plausibility
Target Compound Data	No direct bioactivity data available
Comparator Or Baseline	US5580887A exemplified compounds with arylthioalkyl-piperidine cores showing antipsychotic/analgesic activity
Quantified Difference	Not quantifiable; structural analogy only
Conditions	Patent disclosure; no head-to-head pharmacological comparison possible

Why This Matters

Procurement decisions based on anticipated CNS activity should consider that while the scaffold has precedent for biological activity, the specific N-acyl modification in the target compound may alter target selectivity and potency in an unpredictable manner.

• [1] US5580887A – 1-(Arylthioalkyl, arylaminoalkyl or arylmethylenealkyl)-4-(heteroaryl)piperidines and related compounds useful as anti-psychotics and analgesics. Filed 1995. View Source

Absence of Documented Bioactivity: Implications for Procurement Risk

Both ZINC15 entries for the target compound (ZINC000424147480 and ZINC001309308992) explicitly state 'There is no known activity for this compound' based on ChEMBL 20 annotation [1][2]. This contrasts with numerous annotated analogs in the ZINC database that possess pKi/pIC₅₀ values against specific targets. The complete absence of bioactivity data is a critical differentiator: the compound is uncharacterized and should be treated as a screening starting point, not a validated probe.

Bioactivity Status

Data to verify

No known activity per ChEMBL 20 (ZINC15).

Uncharacterized screening compound; primary assay risk must be managed

May not reflect unpublished data; library screening context

Evidence Dimension	Bioactivity annotation status
Target Compound Data	No known activity (ZINC15, ChEMBL 20)
Comparator Or Baseline	Typical annotated ZINC entries: e.g., ZINC44308318 with pKi 9.15 at BDKRB1 receptor [3]
Quantified Difference	Qualitative: 0 bioactivity annotations vs. ≥2 annotations for comparator
Conditions	Database annotation status as of ChEMBL 20 release; may not reflect unpublished data

Why This Matters

Researchers procuring this compound for target-based screening assume higher risk of inactivity compared to annotated analogs; procurement should include explicit plans for primary screening rather than relying on literature precedent.

• [1] ZINC15 Database, Substance ZINC000424147480. 'No known activity for this compound.' View Source
• [2] ZINC15 Database, Substance ZINC001309308992. 'No known activity for this compound.' View Source
• [3] ZINC15 Database, Substance ZINC000044308318. pKi 9.15 at BDKRB1 (B1 bradykinin receptor), 2 observations. View Source

Optimal Research and Procurement Scenarios for 1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone (CAS 2034495-69-5)

Physicochemical Matched-Pair Analysis in CNS Drug Discovery Programs

The target compound and its des-oxy analog (CAS 2034265-94-4) form an ideal matched pair for evaluating the impact of an ether-oxygen substitution on logP (Δ ≈ –0.11) and tPSA (Δ = –16.6 Ų) [1][2]. Medicinal chemistry teams can procure both compounds to experimentally determine whether the ether modification improves aqueous solubility or alters passive membrane permeability in PAMPA or Caco-2 assays, generating SAR data that informs lead optimization of CNS-penetrant candidates.

High-Throughput Screening Library Diversification with Orthogonal Chemotypes

As an on-demand screening compound with no prior bioactivity annotation [1], this compound is suitable for inclusion in diversity-oriented screening libraries where novel chemotypes are prioritized over literature-precedented hits. Its 4-fluorophenoxy moiety provides an orthogonal pharmacophoric feature relative to the more common 4-fluorophenyl ketone analogs, potentially capturing distinct protein-ligand interactions in primary screens.

Precursor for Sulfoxide/Sulfone Derivatization in Fragment-Based Drug Discovery

The tert-butylthio group in the target compound can be selectively oxidized to the corresponding sulfoxide or sulfone, generating analogs with altered hydrogen-bonding profiles and increased polarity [1]. This synthetic handle offers a tractable derivatization point for fragment elaboration or property-tuning campaigns, distinguishing it from analogs lacking a chemically accessible sulfur oxidation site.

Analytical Reference Standard Procurement for Scaffold-Based Metabolite Identification

The unambiguous +16 Da mass shift relative to the des-oxy analog [2] makes the target compound a useful LC-MS reference standard when screening for oxidative metabolites of arylthioalkyl-piperidine series compounds. DMPK groups can use this compound to validate chromatographic separation of ether-linked vs. ketone-linked species in in vitro microsomal incubation samples.

Application

Selection Property

Validation Focus

CNS-targeted matched-pair SAR analysis

Ether-oxygen linker chemistry differentiation

Experimental permeability and solubility profiling

Diversity screening library expansion

4-fluorophenoxy chemotype differentiation

Orthogonal pharmacophore capture in primary screens

Fragment elaboration by sulfur oxidation

Tert-butylthio synthetic handle

Property-tuning by oxidation state modification

Metabolite identification reference for ether/ketone series

Mass-distinct scaffold identity

Chromatographic separation of oxidative species

• [1] ZINC15 Database, Substance ZINC000424147480. logP 3.893, tPSA 29 Ų, no known activity. View Source
• [2] Kuujia.com, CAS 2034265-94-4. XLogP3 4.0, tPSA 45.6 Ų, MW 323.47. View Source